Cas no 301172-75-8 ([3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine)

• Product Name: [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine
• CAS No: 301172-75-8
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• MDL: MFCD00523633
• CID: 5095102
• Update Time: 2025-05-21

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

• [3,5-Bis(piperidin-1-ylcarbonyl)phenyl]amine
• [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine

• MDL： MFCD00523633
• Inchi： 1S/C18H25N3O2/c19-16-12-14(17(22)20-7-3-1-4-8-20)11-15(13-16)18(23)21-9-5-2-6-10-21/h11-13H,1-10,19H2
• InChI Key： XZWFLDPQYHXTBR-UHFFFAOYSA-N
• SMILES： C1(C(N2CCCCC2)=O)=CC(N)=CC(C(N2CCCCC2)=O)=C1

Additional information on [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine

Comprehensive Overview of [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine (CAS No. 301172-75-8): Properties, Applications, and Research Insights

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine (CAS No. 301172-75-8) is a specialized organic compound featuring a central phenyl ring substituted with two piperidin-1-ylcarbonyl groups and an amine functional group. This unique structure positions it as a valuable intermediate in pharmaceutical and materials science research. Its bis(piperidin-1-ylcarbonyl) moieties contribute to enhanced solubility and reactivity, making it a versatile building block for drug discovery and polymer synthesis.

In recent years, the demand for piperidine derivatives like [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine has surged due to their role in developing kinase inhibitors and small-molecule therapeutics. Researchers frequently search for "CAS 301172-75-8 solubility" or "synthetic routes for [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine," reflecting its relevance in optimizing drug delivery systems. The compound’s hydrogen-bonding capacity, attributed to its amine group, further enhances its utility in supramolecular chemistry applications.

From an industrial perspective, 301172-75-8 is often explored for its potential in high-performance polymers. Its rigid aromatic core and flexible piperidinyl carbonyl side chains enable the design of thermally stable resins. Environmental considerations also drive interest in "biodegradable derivatives of [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine," aligning with the global push toward sustainable chemistry. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring its purity in these applications.

Emerging trends highlight its potential in photodynamic therapy (PDT) research, where its absorption properties are under investigation. Queries like "301172-75-8 UV spectrum" or "amine-functionalized piperidine compounds" underscore its interdisciplinary appeal. Regulatory-compliant synthesis methods (e.g., avoiding heavy metal catalysts) are another hot topic, addressing the pharmaceutical industry’s need for greener processes.

In summary, [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine (CAS No. 301172-75-8) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its structural modularity and compatibility with cross-coupling reactions ensure its continued relevance in cutting-edge research, while sustainability-focused adaptations promise future growth avenues.